Cas no 1082916-60-6 (2-(2-Isocyanatopropyl)thiophene)

• Product Name: 2-(2-Isocyanatopropyl)thiophene
• CAS No: 1082916-60-6
• MF: C₈H₉NOS
• MW: 167.228160619736
• MDL: MFCD11612970
• CID: 5054394
• PubChem ID: 21753713
• Update Time: 2025-06-08

2-(2-Isocyanatopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropyl)thiophene
• 2-(2-isocyanatopropyl)-thiophene
• 2-(2-Isocyanato-propyl)-thiophene
• NE27432
• 2-(2-Isocyanatopropyl)thiophene

• MDL： MFCD11612970
• Inchi： 1S/C8H9NOS/c1-7(9-6-10)5-8-3-2-4-11-8/h2-4,7H,5H2,1H3
• InChI Key： JSCBCQPUPGCGAH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)N=C=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 242.0±23.0 °C at 760 mmHg
• Flash Point: 100.2±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-Isocyanatopropyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-Isocyanatopropyl)thiophene

Recent Advances in the Application of 2-(2-Isocyanatopropyl)thiophene (CAS: 1082916-60-6) in Chemical Biology and Pharmaceutical Research

2-(2-Isocyanatopropyl)thiophene (CAS: 1082916-60-6) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both isocyanate and thiophene functional groups, exhibits unique reactivity and binding properties, making it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, materials science, and bioconjugation strategies, highlighting its broad applicability across multiple disciplines.

One of the most promising applications of 2-(2-Isocyanatopropyl)thiophene is in the development of targeted therapeutics. The isocyanate group enables efficient conjugation with nucleophilic residues in biomolecules, such as amino groups in proteins or nucleic acids, facilitating the creation of drug-delivery systems or diagnostic probes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound in the synthesis of thiophene-based small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers reported enhanced binding affinity and selectivity, attributed to the compound's ability to form stable covalent adducts with target proteins.

In addition to its role in drug discovery, 2-(2-Isocyanatopropyl)thiophene has shown potential in materials science, particularly in the development of conductive polymers and sensors. A recent study in Advanced Materials (2024) highlighted its incorporation into polythiophene derivatives, resulting in materials with improved electronic properties and stability. These advancements are particularly relevant for biosensing applications, where the compound's ability to interact with biological molecules can be leveraged to create highly sensitive and selective detection systems.

From a synthetic chemistry perspective, the reactivity of 2-(2-Isocyanatopropyl)thiophene has been extensively investigated. The isocyanate group undergoes facile reactions with a variety of nucleophiles, enabling the rapid assembly of complex molecular architectures. Recent work published in Organic Letters (2023) detailed a novel one-pot synthesis strategy utilizing this compound to generate thiophene-urea hybrids, which exhibited promising antimicrobial activity. This approach underscores the compound's utility in streamlining the synthesis of bioactive molecules with potential therapeutic applications.

Despite these advancements, challenges remain in the widespread adoption of 2-(2-Isocyanatopropyl)thiophene. Issues such as stability under physiological conditions and potential off-target effects in biological systems require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of novel delivery strategies. A 2024 review in Chemical Society Reviews comprehensively summarized these challenges and proposed future directions for research, emphasizing the need for multidisciplinary collaboration to fully realize the compound's potential.

In conclusion, 2-(2-Isocyanatopropyl)thiophene (CAS: 1082916-60-6) represents a promising tool in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications ranging from drug discovery to materials science. As research continues to uncover new facets of its reactivity and biological activity, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials. Future studies should focus on optimizing its properties for specific applications while addressing current limitations related to stability and selectivity.